methyl 2-(3-oxo-4H-quinoxalin-2-yl)acetate

• CAS No.: 14003-35-1
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: methyl 2-(3-oxo-4H-quinoxalin-2-yl)acetate
• InChI: InChI=1S/C11H10N2O3/c1-16-10(14)6-9-11(15)13-8-5-3-2-4-7(8)12-9/h2-5H,6H2,1H3,(H,13,15)
• InChI Key: NCZWKMDHRFNLOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=NC2=CC=CC=C2NC1=O

Description

Methyl 2-(3-oxo-4H-quinoxalin-2-yl)acetate is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl acetylenedicarboxylate (31.2 g., 0.22 mol.) was added slowly to a solution of o-phenylenediamine (21.6 g., 0.2 mol.) in methanol (400 ml.). The reaction mixture was stirred at room temperature for three hours and then cooled in an ice bath. The yellow solid was collected and washed with cold methanol. The solid was recrystallized from tetrahydrofuran (27.7 g., m.p. 230°-232° dec.).